3-(m-Chlorophenyl)-4,5-Isothiazoledicarboxylic Acid

• Molecular Formula: C11H6ClNO4S
• Molecular Weight: 283.69 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-1,2-thiazole-4,5-dicarboxylic acid
• InChI: InChI=1S/C11H6ClNO4S/c12-6-3-1-2-5(4-6)8-7(10(14)15)9(11(16)17)18-13-8/h1-4H,(H,14,15)(H,16,17)
• InChI Key: RZXLZBBLFKVVGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NSC(=C2C(=O)O)C(=O)O

Description

3-(m-Chlorophenyl)-4,5-Isothiazoledicarboxylic Acid is a useful research compound. Its molecular formula is C11H6ClNO4S and its molecular weight is 283.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 3-(m-chlorophenyl)-4,5-isothiazoledicarboxylate (14.51 g, 0.0504 mol) was hydrolyzed as given above with NaOH (10.08 g, 0.252 mol) and then acidified with HCl. The purified yellow solid had m.p. 185°-6° with decomposition (rapid heating of the sample produced normal decomposition in this temperature range; slow heating caused a color change to red and m.p. 217.5°-218.5° with decomposition. Infrared of material heated slowly to 190° showed that it was 3-(m-chlorophenyl)-4-isothiazolecarboxylic acid).